Cas no 121041-43-8 (3-Pyridazinamine,6-(2-ethoxyphenoxy)-)
121041-43-8 structure
Product Name:3-Pyridazinamine,6-(2-ethoxyphenoxy)-
CAS No:121041-43-8
MF:C12H13N3O2
MW:231.250522375107
CID:133273
PubChem ID:14686264
Update Time:2025-04-19
3-Pyridazinamine,6-(2-ethoxyphenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridazinamine,6-(2-ethoxyphenoxy)-
- UP 107
- 6-(2-ethoxyphenoxy)pyridazin-3-amine
- 6-(2-Ethoxyphenoxy)-3-pyridazinamine
- 121041-43-8
- 3-Pyridazinamine, 6-(2-ethoxyphenoxy)-
-
- Inchi: 1S/C12H13N3O2/c1-2-16-9-5-3-4-6-10(9)17-12-8-7-11(13)14-15-12/h3-8H,2H2,1H3,(H2,13,14)
- InChI Key: YRBMBUAQFFFCKS-UHFFFAOYSA-N
- SMILES: O(CC)C1C=CC=CC=1OC1=CC=C(N)N=N1
Computed Properties
- Exact Mass: 231.10100
- Monoisotopic Mass: 231.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 70.3Ų
Experimental Properties
- PSA: 70.26000
- LogP: 2.83100
3-Pyridazinamine,6-(2-ethoxyphenoxy)- Related Literature
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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